Cas no 2228183-16-0 (2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2228183-16-0
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5831895
• PubChem ID: 165694365
• Update Time: 2023-12-27

2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
• 2228183-16-0
• EN300-1783830

• Inchi： 1S/C11H18N2O2/c1-7-9(8(2)13(5)12-7)6-11(3,4)10(14)15/h6H2,1-5H3,(H,14,15)
• InChI Key： ISQGOURAMJBCOJ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų